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Compound of Interest

Compound Name: Chloroform-d

Cat. No.: B032938

In-depth Technical Guide: Chloroform-d

This guide provides essential technical data for Chloroform-d (Deuterochloroform), a
deuterated solvent widely utilized in Nuclear Magnetic Resonance (NMR) spectroscopy. For
researchers, scientists, and professionals in drug development, this document outlines its core
properties.

Core Properties of Chloroform-d

Deuterated chloroform, with the chemical formula CDCls, is an isotopologue of chloroform
where the hydrogen atom is replaced by a deuterium atom.[1][2][3] This substitution is critical
for its application as a solvent in proton NMR spectroscopy, as it does not produce a large
solvent signal that would otherwise obscure the signals from the analyte.[2][3]

Below is a summary of the key quantitative data for Chloroform-d.
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Property Value

CAS Number 865-49-6[1][2][4][5][6][7]
Molecular Formula CClsD[4][5]

Molecular Weight 120.38 g/mol [2][4][5][6][7]
Density 1.500 g/mL at 25 °C[1][4][5][6][7]
Boiling Point 60.9 °C to 61.5 °C[1][4][5][6][7][8]
Melting Point -64 °C[1][3][4][5]I6]L7]

Refractive Index n20/D 1.444[1][4][5][6][7]

Experimental Workflow: Use in NMR Spectroscopy

The primary application of Chloroform-d is as a solvent in NMR spectroscopy.[3][6] Its high
chemical and isotopic purity make it ideal for high-resolution studies.[1][6] The workflow for its
use in an NMR experiment is outlined below.

Workflow for NMR sample preparation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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